Cas no 1356114-56-1 (6-Chloro-2-fluoro-3-(trifluoromethyl)pyridine)
6-Chloro-2-fluoro-3-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 6-Chloro-2-fluoro-3-(trifluoromethyl)pyridine
- A1-24393
- MFCD19686169
- SY386470
- 6-Chloro-2-fluoro-3-trifluoromethylpyridine
- AKOS030233275
- 1356114-56-1
- SCHEMBL25411095
- FKZLIRCOUIOUHX-UHFFFAOYSA-N
-
- MDL: MFCD19686169
- Inchi: 1S/C6H2ClF4N/c7-4-2-1-3(5(8)12-4)6(9,10)11/h1-2H
- InChI Key: FKZLIRCOUIOUHX-UHFFFAOYSA-N
- SMILES: C1(F)=NC(Cl)=CC=C1C(F)(F)F
Computed Properties
- Exact Mass: 198.9811894g/mol
- Monoisotopic Mass: 198.9811894g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 12.9Ų
6-Chloro-2-fluoro-3-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 118533-1g |
6-Chloro-2-fluoro-3-(trifluoromethyl)pyridine |
1356114-56-1 | 97% | 1g |
5607.0CNY | 2021-07-05 | |
| Fluorochem | 069658-1g |
6-Chloro-2-fluoro-3-(trifluoromethyl)pyridine |
1356114-56-1 | 1g |
£1135.00 | 2022-03-01 | ||
| Fluorochem | 069658-5g |
6-Chloro-2-fluoro-3-(trifluoromethyl)pyridine |
1356114-56-1 | 5g |
£1814.00 | 2022-03-01 | ||
| TRC | C990805-10mg |
6-Chloro-2-fluoro-3-(trifluoromethyl)pyridine |
1356114-56-1 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C990805-50mg |
6-Chloro-2-fluoro-3-(trifluoromethyl)pyridine |
1356114-56-1 | 50mg |
$ 135.00 | 2022-06-06 | ||
| TRC | C990805-100mg |
6-Chloro-2-fluoro-3-(trifluoromethyl)pyridine |
1356114-56-1 | 100mg |
$ 210.00 | 2022-06-06 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 118533-1g |
6-Chloro-2-fluoro-3-(trifluoromethyl)pyridine |
1356114-56-1 | 97% | 1g |
5607CNY | 2021-05-07 | |
| Matrix Scientific | 118533-1g |
6-Chloro-2-fluoro-3-(trifluoromethyl)pyridine, 97% |
1356114-56-1 | 97% | 1g |
$345.00 | 2023-09-08 | |
| Alichem | A029010414-250mg |
6-Chloro-2-fluoro-3-(trifluoromethyl)pyridine |
1356114-56-1 | 95% | 250mg |
$960.40 | 2022-04-03 | |
| Alichem | A029010414-1g |
6-Chloro-2-fluoro-3-(trifluoromethyl)pyridine |
1356114-56-1 | 95% | 1g |
$2,866.05 | 2022-04-03 |
6-Chloro-2-fluoro-3-(trifluoromethyl)pyridine Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 6-Chloro-2-fluoro-3-(trifluoromethyl)pyridine
Introduction to 6-Chloro-2-fluoro-3-(trifluoromethyl)pyridine (CAS No. 1356114-56-1)
6-Chloro-2-fluoro-3-(trifluoromethyl)pyridine (CAS No. 1356114-56-1) is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural properties and potential biological activities. This compound belongs to a class of heterocyclic molecules that are widely explored for their role in drug discovery and development. The presence of multiple fluorine atoms and a chloro substituent in its structure imparts unique electronic and steric characteristics, making it a valuable intermediate in synthetic chemistry.
The fluorinated pyridine core is particularly interesting because fluorine atoms can significantly influence the pharmacokinetic and pharmacodynamic properties of molecules. In particular, the trifluoromethyl group is known to enhance metabolic stability, improve binding affinity to biological targets, and modulate lipophilicity, all of which are critical factors in the design of novel therapeutic agents. The chloro substituent further contributes to the compound's reactivity, enabling various functionalization strategies that can be exploited in medicinal chemistry.
Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of promising scaffolds like 6-Chloro-2-fluoro-3-(trifluoromethyl)pyridine. These methodologies allow researchers to predict the biological activity of compounds with high accuracy before conducting costly wet-lab experiments. For instance, virtual screening techniques have been employed to identify this molecule as a potential inhibitor of certain kinases and enzymes implicated in cancer progression. The fluorinated pyridine scaffold has also been explored in the development of antiviral and antibacterial agents, highlighting its broad applicability.
In the realm of drug discovery, 6-Chloro-2-fluoro-3-(trifluoromethyl)pyridine serves as a versatile building block for more complex molecules. Its structural features allow for easy modification at multiple positions, enabling the synthesis of analogues with tailored properties. For example, researchers have utilized this compound to develop novel small-molecule inhibitors targeting protein-protein interactions that play a crucial role in inflammatory diseases. The ability to introduce diverse functional groups while maintaining the core fluorinated pyridine motif has made it an indispensable tool in medicinal chemistry.
The agrochemical industry has also recognized the potential of 6-Chloro-2-fluoro-3-(trifluoromethyl)pyridine as a precursor for developing advanced pesticides and herbicides. Fluorinated heterocycles are known for their improved environmental stability and efficacy against resistant pests. By leveraging the reactivity of the chloro and trifluoromethyl groups, chemists have been able to design compounds that exhibit potent activity while minimizing ecological impact. This dual utility across pharmaceuticals and agrochemicals underscores the importance of this compound in modern chemical research.
From a synthetic perspective, 6-Chloro-2-fluoro-3-(trifluoromethyl)pyridine exemplifies the elegance of fluorinated pyridines as synthetic intermediates. The compound can be accessed through multiple pathways, including nucleophilic substitution reactions on pre-functionalized pyridines or cross-coupling reactions involving organometallic reagents. These synthetic strategies not only provide access to this molecule but also demonstrate the broader applicability of fluorinated heterocycles in organic synthesis. The availability of efficient synthetic routes has further accelerated its use in both academic and industrial settings.
The biological activity of 6-Chloro-2-fluoro-3-(trifluoromethyl)pyridine has been extensively studied in recent years. Preclinical data suggest that derivatives of this scaffold exhibit inhibitory effects on various targets relevant to human health conditions such as cancer, neurodegenerative diseases, and infectious disorders. The unique electronic properties conferred by the fluorine atoms are thought to enhance interactions with biological macromolecules, leading to improved therapeutic outcomes. Ongoing research aims to optimize these interactions through structure-activity relationship studies, which will likely yield more potent and selective drug candidates.
The development of new analytical techniques has also contributed to our understanding of 6-Chloro-2-fluoro-3-(trifluoromethyl)pyridine's behavior in biological systems. Advanced spectroscopic methods such as NMR spectroscopy and mass spectrometry enable researchers to elucidate its molecular interactions with high precision. These insights are crucial for rational drug design, as they provide information on how modifications to the molecule can improve its efficacy or reduce side effects. The integration of computational modeling with experimental data has further enhanced our ability to predict and validate these interactions.
In conclusion, 6-Chloro-2-fluoro-3-(trifluoromethyl)pyridine (CAS No. 1356114-56-1) represents a significant advancement in fluorinated heterocyclic chemistry with broad implications for pharmaceutical and agrochemical innovation. Its unique structural features make it an invaluable intermediate for synthesizing novel bioactive molecules, while its demonstrated biological activities highlight its potential as a lead compound or scaffold for future therapeutics. As research continues to uncover new applications for this compound, it will undoubtedly remain at the forefront of chemical exploration in medicine and agriculture.
1356114-56-1 (6-Chloro-2-fluoro-3-(trifluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)